Cas no 61888-92-4 (2-Cyclohexen-1-amine, 4,4-dimethyl-)

2-Cyclohexen-1-amine, 4,4-dimethyl- is a substituted cyclohexenylamine featuring a dimethyl group at the 4-position. This compound is of interest in organic synthesis due to its reactive amine functionality and sterically hindered structure, which can influence selectivity in catalytic and stoichiometric reactions. The cyclohexene backbone provides a versatile scaffold for further functionalization, while the 4,4-dimethyl substitution enhances stability and may impact conformational preferences. Potential applications include its use as a building block in pharmaceuticals, agrochemicals, or specialty materials, where its unique steric and electronic properties can be leveraged. The compound is typically handled under inert conditions to preserve its reactivity.
2-Cyclohexen-1-amine, 4,4-dimethyl- structure
61888-92-4 structure
Product Name:2-Cyclohexen-1-amine, 4,4-dimethyl-
CAS No:61888-92-4
MF:C8H15N
MW:125.211402177811
CID:463734
PubChem ID:55290143
Update Time:2025-05-26

2-Cyclohexen-1-amine, 4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-amine, 4,4-dimethyl-
    • 4,4-dimethylcyclohex-2-en-1-amine
    • 61888-92-4
    • DTXSID80717568
    • AKOS006363016
    • EN300-6489776
    • SCHEMBL21764173
    • Inchi: 1S/C8H15N/c1-8(2)5-3-7(9)4-6-8/h3,5,7H,4,6,9H2,1-2H3
    • InChI Key: ZOIFHWVXOKUKEE-UHFFFAOYSA-N
    • SMILES: NC1C=CC(C)(C)CC1

Computed Properties

  • Exact Mass: 125.12055
  • Monoisotopic Mass: 125.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

2-Cyclohexen-1-amine, 4,4-dimethyl- Pricemore >>

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Additional information on 2-Cyclohexen-1-amine, 4,4-dimethyl-

2-Cyclohexen-1-amine, 4,4-dimethyl- (CAS No. 61888-92-4): An Overview of Its Properties, Applications, and Recent Research

2-Cyclohexen-1-amine, 4,4-dimethyl- (CAS No. 61888-92-4) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, also known as 4,4-Dimethylcyclohexenamine, is characterized by its cyclohexene ring with a substituted amine group and two methyl groups at the 4-position. Its molecular formula is C9H17N, and it has a molecular weight of approximately 135.23 g/mol.

The physical properties of 2-Cyclohexen-1-amine, 4,4-dimethyl- include a boiling point of around 150°C and a melting point of -35°C. It is a colorless liquid with a characteristic amine odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for various applications in chemical synthesis and pharmaceutical development.

In terms of chemical reactivity, 2-Cyclohexen-1-amine, 4,4-dimethyl- exhibits typical behavior of primary amines and cycloalkenes. It can undergo nucleophilic substitution reactions, Michael additions, and other conjugate additions due to the presence of the double bond and the amine group. These reactive functionalities make it a valuable building block in the synthesis of more complex molecules.

One of the key areas where 2-Cyclohexen-1-amine, 4,4-dimethyl- has found significant application is in the pharmaceutical industry. The compound serves as an intermediate in the synthesis of various drugs and drug candidates. For instance, it has been used in the preparation of certain antiviral agents and anti-inflammatory compounds. The ability to introduce functional groups at specific positions on the molecule allows for the fine-tuning of pharmacological properties, such as solubility, stability, and bioavailability.

Recent research has also explored the potential of 2-Cyclohexen-1-amine, 4,4-dimethyl- in drug delivery systems. Studies have shown that this compound can be incorporated into nanoparticles or liposomes to enhance the delivery of therapeutic agents to target sites within the body. This approach can improve drug efficacy while reducing side effects associated with conventional drug administration methods.

In addition to its pharmaceutical applications, 2-Cyclohexen-1-amine, 4,4-dimethyl- has been investigated for its use in agrochemicals. The compound's ability to form stable complexes with metal ions makes it a promising candidate for developing new herbicides and pesticides. Researchers have reported that derivatives of this compound exhibit selective toxicity towards certain plant pathogens while being relatively safe for non-target organisms.

The environmental impact of 2-Cyclohexen-1-amine, 4,4-dimethyl- is another area of ongoing research. Studies have focused on understanding its biodegradability and potential ecological effects. Preliminary findings suggest that under certain conditions, the compound can be broken down by microorganisms in soil and water environments. However, further research is needed to fully assess its long-term environmental impact.

Safety considerations are paramount when handling 2-Cyclohexen-1-amine, 4,4-dimethyl-. As with many organic compounds containing amine groups, it can be irritating to the skin and eyes and may cause respiratory issues if inhaled in high concentrations. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks.

In conclusion, 2-Cyclohexen-1-amine, 4,4-dimethyl- (CAS No. 61888-92-4) is a multifaceted compound with a wide range of applications in chemical synthesis and pharmaceutical development. Its unique structure and reactive properties make it an essential building block for various advanced materials and therapeutic agents. Ongoing research continues to uncover new possibilities for its use in drug delivery systems and agrochemicals while also addressing important safety and environmental concerns.

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